Cas no 134679-22-4 ((1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 134679-22-4
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD11519126
• CID: 105604
• PubChem ID: 11029795
• Update Time: 2025-06-14

(1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane
• (1S)-2-methyl-2,5-diaza-bicyclo[2.2.1]heptane
• (1S,4S)-5-Methyl-2,5-diazabicyclo[2.2.1]heptane
• 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-, (1S,4S)-
• (1S,4S)-(+)-2-methyl-2,5-diazabicyclo[2.2.1]heptane
• (1S,4S)-2-Methyl-2,5-diazabi
• (1S,4S)-2-methyl-2,5-diaza-bicyclo[2.2.1]heptane
• (1S,4S)-2-Methyl-2,5-diazabicyclo-[2.2.1]heptane
• (1S,4S)-5-methyl-2,5-diazabicyclo(2.2.1)heptane
• (S,S)-2-methyl-2,5-diazabicyclo[2.2.1]heptane
• AG-D-70880
• ANW-73674
• CTK4B9355
• PubChem11464
• SureCN271944
• YFDRYBUJCGOYCQ-WDSKDSINSA-N
• AMY22710
• AKOS016843535
• (1S,4S)-5-Methyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
• MFCD11519126
• CS-0054608
• SCHEMBL271944
• 2,5-Diazabicyclo[2.2.1]heptane, 2-methyl-, (1S,4S)-
• EN300-7279122
• 134679-22-4
• DTXSID70452416
• 853-792-2
• DTXCID60403235
• (1S,4S)-2-Methyl-2,5-diazabicyclo(2.2.1)heptane

• MDL： MFCD11519126
• Inchi： 1S/C6H12N2/c1-8-4-5-2-6(8)3-7-5/h5-7H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： YFDRYBUJCGOYCQ-WDSKDSINSA-N
• SMILES： N1(C)C[C@@H]2C[C@H]1CN2

Computed Properties

• Exact Mass: 112.100048391g/mol
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.998±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 159.6±8.0 ºC (760 Torr),
• Flash Point: 64.5±9.4 ºC,
• Refractive Index: 1.495
• Solubility: Soluble (405 g/l) (25 º C),
• PSA: 15.27000
• LogP: -0.07100

Additional information on (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane

Recent Advances in the Study of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (CAS: 134679-22-4)

The compound (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (CAS: 134679-22-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, providing valuable insights for drug development and biomedical applications.

One of the key areas of research involves the optimization of synthetic routes for (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric purity (>99% ee). This advancement is critical for scaling up production and ensuring consistency in pharmacological studies.

Pharmacological evaluations have revealed that (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane exhibits potent activity as a selective antagonist for specific neurotransmitter receptors, particularly in the central nervous system (CNS). Preclinical studies in animal models have shown promising results in mitigating symptoms of neurodegenerative diseases such as Parkinson's and Alzheimer's, with minimal off-target effects.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2024 study in Cancer Research highlighted its role as a modulator of tumor microenvironment signaling pathways, particularly in inhibiting angiogenesis and metastasis. These findings suggest that (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane could serve as a scaffold for developing novel anticancer agents.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane. Researchers are currently investigating prodrug strategies and formulation technologies to enhance its bioavailability and stability in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1S,4S)-2-Methyl-2,5-diazabicyclo[2.2.1]heptane (CAS: 134679-22-4) represents a versatile and promising compound in chemical biology and drug discovery. Ongoing research continues to uncover its multifaceted therapeutic potential, paving the way for innovative treatments in neurology, oncology, and beyond.